Cas no 351226-57-8 (2-Chloromethyl-1H-benzoimidazole-5-carboxylic Acid)

2-Chloromethyl-1H-benzoimidazole-5-carboxylic Acid is a versatile heterocyclic compound featuring both a chloromethyl group and a carboxylic acid functionality on a benzoimidazole core. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and agrochemicals. The chloromethyl group offers reactivity for further functionalization, while the carboxylic acid moiety enables derivatization or salt formation. Its benzoimidazole scaffold is significant in medicinal chemistry due to its bioisosteric properties. The compound is suitable for applications in drug discovery, where it can serve as a building block for biologically active molecules. High purity and consistent quality ensure reliable performance in synthetic workflows.

2-Chloromethyl-1H-benzoimidazole-5-carboxylic Acid structure

351226-57-8 structure

Product Name:2-Chloromethyl-1H-benzoimidazole-5-carboxylic Acid

CAS No:351226-57-8

MF:C₉H₈Cl₂N₂O₂

MW:247.078020095825

MDL:MFCD01466105

CID:853499

PubChem ID:17750958

Update Time:2025-06-07

2-Chloromethyl-1H-benzoimidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(CHLOROMETHYL)-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID HYDROCHLORIDE
- 2-(CHLOROMETHYL)-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID
- 2-(chloromethyl)-3H-benzimidazole-5-carboxylic acid,hydrochloride
- 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid
- 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid hydrochloride
- 351226-57-8
- 2-(chloromethyl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride
- CS-0243865
- CHEMBL1631251
- G30683
- 2-(chloromethyl)-1H-1,3-benzodiazole-6-carboxylic acid hydrochloride
- EN300-269325
- DTXSID90590804
- 2-(chloromethyl)-1H-1,3-benzodiazole-5-carboxylicacidhydrochloride
- 1179387-08-6
- AKOS015845927
- 2-(chloromethyl)-3H-benzimidazole-5-carboxylic acid;hydrochloride
- 2-(Chloromethyl)-1H-benzimidazole-6-carboxylic acid--hydrogen chloride (1/1)
- 2-(Chloromethyl)-1H-benzo[d]imidazole-5-carboxylic acid hydrochloride
- 2-(chloromethyl)-1H-benzimidazole-5-carboxylic acid hydrochloride
- 2-Chloromethyl-1H-benzoimidazole-5-carboxylic Acid
- MDL： MFCD01466105
- Inchi： 1S/C9H7ClN2O2.ClH/c10-4-8-11-6-2-1-5(9(13)14)3-7(6)12-8;/h1-3H,4H2,(H,11,12)(H,13,14);1H
- InChI Key： KZBYJKFYAOSGJP-UHFFFAOYSA-N
- SMILES： ClCC1=NC2C=CC(C(=O)O)=CC=2N1.Cl

Computed Properties

Exact Mass: 245.996283
Monoisotopic Mass: 245.996283
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 526.6±30.0 °C at 760 mmHg
Flash Point: 272.3±24.6 °C
Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-Chloromethyl-1H-benzoimidazole-5-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Chloromethyl-1H-benzoimidazole-5-carboxylic Acid Pricemore >>

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